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Compound of Interest

Compound Name: cis-Vaccenic acid

Cat. No.: B162614 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information for handling cis-Vaccenic
acid, offering procedural, step-by-step guidance to ensure safe operational and disposal

practices.

cis-Vaccenic acid is an omega-7 fatty acid utilized in various research applications. While not

classified as acutely toxic, it is recognized as a skin and eye irritant and may cause respiratory

irritation.[1][2][3] Adherence to proper safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential when handling cis-Vaccenic
acid. The following table summarizes the recommended PPE to minimize exposure.
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PPE Category Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

full-face shield

Protects against potential

splashes.[1][2]

Hand Protection
Standard laboratory gloves

(e.g., Nitrile)

Prevents direct skin contact

with the chemical.[1][2]

Body Protection A standard laboratory coat

Protects skin and personal

clothing from contamination.[1]

[2]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Minimizes the risk of inhaling

vapors or aerosols.[1][2]

Chemical and Physical Properties
Understanding the properties of a substance is a key component of safe handling.

Property Value

Molecular Formula C18H34O2

Molecular Weight 282.46 g/mol [1]

Appearance Liquid[1]

Melting/Freezing Point 14-15 °C[1]

Boiling Point 150 °C at 0.03 mmHg[1]

Flash Point 230°C[1]

Relative Density 0.899±0.06 g/cm3 [1]

Safe Handling and Disposal Workflow
A systematic approach to handling cis-Vaccenic acid from receipt to disposal is critical for

maintaining a safe laboratory environment.
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Safe Handling and Disposal Workflow for cis-Vaccenic Acid

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Ensure safety measures are in place

Weigh/Measure Compound

Proceed with handling

Prepare Solution

Use compound for experiment

Clean Work Area & Equipment

After experiment completion

Dispose of Waste per Local Regulations

Segregate waste streams

Doff PPE

Final step

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of cis-Vaccenic acid.
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Operational Plan: Safe Handling Protocol

Preparation and Weighing:

Always handle cis-Vaccenic acid in a well-ventilated area or within a certified chemical

fume hood to prevent the inhalation of vapors.[1][2]

Before starting, ensure the Safety Data Sheet (SDS) is accessible and has been reviewed

by all personnel involved.

Cover the work surface with absorbent bench paper to contain any potential spills.

Solution Preparation:

When preparing solutions, slowly add the solvent to the cis-Vaccenic acid to prevent

splashing.

Ensure all containers are clearly and accurately labeled.

Storage:

Store cis-Vaccenic acid in a tightly closed container in a cool, well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Spill Management:

In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, diatomite, universal binders).[1]

Collect the absorbed material and place it in a suitable container for disposal.[1]

Decontaminate the spill area and any affected equipment.

Disposal:

Dispose of cis-Vaccenic acid waste and contaminated materials in accordance with local,

state, and federal regulations.[1] Do not dispose of it down the drain or in regular trash.
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First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

First Aid for cis-Vaccenic Acid Exposure

Exposure Type

Immediate Action

Medical Attention

Skin Contact

Wash with plenty of soap and water.

Eye Contact

Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Inhalation

Move person to fresh air.

Ingestion

Rinse mouth. Do NOT induce vomiting.

Seek immediate medical advice/attention.

If irritation persists If breathing is difficult

Click to download full resolution via product page

Caption: First aid procedures for exposure to cis-Vaccenic acid.

By adhering to these safety protocols, researchers can confidently handle cis-Vaccenic acid,

ensuring a safe laboratory environment for themselves and their colleagues while maintaining

the quality and reliability of their scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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